Cas no 2957-21-3 (Sakuranetin)

• Product Name: Sakuranetin
• CAS No: 2957-21-3
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD00075651
• CID: 259781
• PubChem ID: 329764883
• Update Time: 2025-04-19

Sakuranetin Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (2S)-
• 5,4′-dihydroxy-7-methoxyflavanone
• 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
• Sakuranetin
• SAKURANETIN(P)
• SAKURANETIN(SH)
• 4',5-Dihydroxy-7-methoxyflavanone
• 5,4'-dihydroxy-7-methoxyflavanone
• naringenin 7-methylether
• (S)-(−)-4′-5-Dihydroxy-7-methoxyflavanone
• 7-O-Methylnaringenin
• Naringenin 7-O-methyl ether
• (2S)-sakuranetin
• Naringenin 7-methyl ether
• (S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one
• (S)-(-)-4',5-dihydroxy-7-methoxyflavanone
• 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-chroman-4-one
• 3O38P61299
• (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydro-4H-chromen-4-one
• GTPL412
• Sakuranetin, anal
• C09833
• (S)-2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-chroman-4-one
• UNII-3O38P61299
• Sakuranetin, analytical standard
• (2S)-4',5-dihydroxy-7-methoxyflavanone
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (S)-
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (2S)-
• BDBM50312648
• (2S)-5,4'-dihydroxy-7-methoxyflavan-4-one
• CHEMBL448297
• Q3459689
• AKOS027321114
• HY-N3006
• (2S)--5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
• CS-0022916
• LMPK12140571
• 5,4''-dihydroxy-7-methoxyflavanone
• 3d04
• SAKURANETIN [MI]
• 2957-21-3
• (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychroman-4-one
• NSC 407228
• Flavanone, 4',5-dihydroxy-7-methoxy-, (S)-(-)-
• CHEBI:28927
• AS-79385
• EINECS 220-980-5
• DB08517
• SCHEMBL555542
• FT-0650767
• Dihydrogenkwanin
• NCGC00168885-01
• Flavanone,5-dihydroxy-7-methoxy-, (S)-(-)-
• SMR000440561
• A871097
• MEGxp0_000557
• XD161714
• BDBM50049387
• NSC407228
• BRD-A32263173-001-01-2
• HMS2271F13
• 520-29-6
• SCHEMBL555541
• 5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydro-4H-chromen-4-one #
• 5,4''-Dihydroxy-7-o-methoxyflavanone
• 4H-1-Benzopyran-4-one,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (S)-
• AKOS015965397
• CHEMBL74852
• (RS)-Sakuranetin
• MLS000876793
• DJOJDHGQRNZXQQ-UHFFFAOYSA-N
• DTXSID10874774
• AC-20247
• AC-34929
• NS00015854
• 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
• MFCD07782262
• 5-Hydroxy-2-(4-hydroxy-phenyl)-7-methoxy-chroman-4-one
• L000892
• ACon1_000001
• NSC-407228
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-
• 7-O-methylnaringenin (Sakuranetin)
• "Sakuranetin
• 4',5-Dihydroxy 7-methoxyflavanone
• MLSMR
• DTXCID901012899
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-, (S)-(9CI)
• (2S)-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
• Flavanone, 4',5-dihydroxy-7-methoxy-, (S)-(-)-(8CI)

• MDL： MFCD00075651
• Inchi： 1S/C16H14O5/c1-20-11-6-12(18)16-13(19)8-14(21-15(16)7-11)9-2-4-10(17)5-3-9/h2-7,14,17-18H,8H2,1H3/t14-/m0/s1
• InChI Key： DJOJDHGQRNZXQQ-AWEZNQCLSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC(=CC=1)O)=O)O)OC

Computed Properties

• Exact Mass: 286.08400
• Monoisotopic Mass: 286.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.28
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 2.7
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Powder
• Density: 1.37
• Melting Point: 153-154°C
• Boiling Point: 555.9°Cat760mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.668
• Solubility: 109.2 mg/L @ 25 °C (est)
• PSA: 75.99000
• LogP: 2.81290
• Specific Rotation: D16 +8.0° (c = 7.92 in acetone); D12 +8.4° (c = 6.28 in methanol)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Sakuranetin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone